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Compound of Interest

Compound Name: Cesium formate

Cat. No.: B1260979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

cesium formate (CHCsO₂), with a particular focus on its aqueous solutions, commonly

referred to as brines. Cesium formate's unique combination of high density, low viscosity, and

thermal stability makes it a critical component in various industrial and research applications,

including high-pressure/high-temperature (HPHT) oil and gas exploration and as a heat

transfer fluid.[1][2]

Core Physical Properties
Cesium formate is a white, hygroscopic crystalline powder that is highly soluble in water.[2][3]

Its solutions are clear, colorless liquids that can achieve very high densities, making them ideal

for use as drilling and completion fluids.[4][5]

Data Summary
The following tables summarize the key physical properties of cesium formate and its

aqueous solutions.

Table 1: General Physical Properties of Cesium Formate
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Property Value Source

Molecular Formula CHCsO₂ [6]

Molecular Weight 177.92 g/mol [7]

Appearance White crystalline solid [2]

Melting Point ~50 °C [6][8]

Solubility in Water Very soluble [3]

Table 2: Physical Properties of Saturated Cesium Formate Solutions

Property Value Conditions Source

Saturation

Concentration
82-83% w/w Ambient [4][9][10]

Density
Up to 2.4 g/cm³ (20.0

ppg)
Ambient [4][11]

Viscosity ~5 cP Ambient [9]

pH 9.0 - 11.0 [10][12]

Boiling Point 131 °C
For 2.20 g/cm³

solution
[12]

Crystallization

Temperature
5.1 °C

For 2.20 g/cm³

solution
[12]

Table 3: Temperature-Dependent Properties of Cesium Formate Brines
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Property Value Temperature Range Source

Viscosity 1 - 5 cP
Downhole

temperatures
[13]

Thermal Stability Up to 190 °C [11]

Heat Capacity 1.38 J/g/K 10 - 70 °C [12]

Thermal Conductivity 0.338 W/m/K at 10 °C [12]

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of the physical

properties of cesium formate solutions. Below are summaries of typical protocols.

Density Measurement
The density of cesium formate brines is a critical parameter, particularly in drilling applications.

It is typically measured using a pressurized drilling fluid density meter to ensure accuracy,

especially when air may be entrained in the fluid.[4] For laboratory purposes, calibrated

densitometers are used, and measurements are often taken at various temperatures to

establish a density-temperature relationship.

Viscosity Determination
The viscosity of cesium formate solutions is a key factor in their hydraulic efficiency.[13] It is

commonly measured using a rheometer, such as a HAAKE MARS III Rheometer with a double-

gap cylinder sensor system.[13] Measurements are taken across a range of temperatures and

shear rates to fully characterize the fluid's behavior. Cesium formate brines are generally

Newtonian fluids, meaning their viscosity is independent of the shear rate.[13]

Crystallization Temperature Measurement
The true crystallization temperature (TCT) is a critical safety and operational parameter,

especially in cold environments. The freezing point is often determined using a Beckmann

apparatus.[14] For formate brines, which can exhibit significant supercooling, a specialized

seeding method is often employed to induce crystallization and determine the true

crystallization temperature accurately.
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pH Measurement
The pH of cesium formate solutions is an important factor for corrosion control and

compatibility with other materials.[12] It is typically measured using a standard pH meter. For

concentrated brines, it is common practice to dilute the sample (e.g., 1:10 with deionized water)

before measurement to ensure accurate readings.[15]

Logical Workflow and Relationships
The following diagrams illustrate key logical workflows related to the use of cesium formate in

industrial applications.
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Caption: Workflow for the preparation of cesium formate brine.
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Caption: Relationship between properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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